Cas no 1254558-78-5 (2-(2-bromo-1,3-thiazol-4-yl)acetonitrile)

2-(2-Bromo-1,3-thiazol-4-yl)acetonitrile is a versatile brominated thiazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromo and cyano functional groups enable efficient cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s stability and high purity make it suitable for applications in agrochemical and medicinal chemistry, particularly in the development of thiazole-based active ingredients. Its well-defined structure allows for precise modifications, supporting the synthesis of targeted molecules with enhanced biological activity. This reagent is valued for its reliability in nucleophilic substitution and metal-catalyzed transformations, offering researchers a robust building block for diverse synthetic pathways.

2-(2-bromo-1,3-thiazol-4-yl)acetonitrile structure

1254558-78-5 structure

Product Name:2-(2-bromo-1,3-thiazol-4-yl)acetonitrile

CAS No:1254558-78-5

MF:C₅H₃BrN₂S

MW:203.059718370438

MDL:MFCD20924398

CID:1089174

PubChem ID:66643481

Update Time:2025-05-27

2-(2-bromo-1,3-thiazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-Bromothiazol-4-yl)acetonitrile
- 2-(2-bromo-1,3-thiazol-4-yl)acetonitrile
- 2-(2-bromothiazol-4-yl)ethanenitrile
- AM85529
- DTXSID80735500
- 1254558-78-5
- 4-Thiazoleacetonitrile, 2-bromo-
- SCHEMBL285339
- SDZVWJBEDJCDLZ-UHFFFAOYSA-N
- (2-Bromo-1,3-thiazol-4-yl)acetonitrile
- EN300-1893753
- DB-312492
- MDL： MFCD20924398
- Inchi： 1S/C5H3BrN2S/c6-5-8-4(1-2-7)3-9-5/h3H,1H2
- InChI Key： SDZVWJBEDJCDLZ-UHFFFAOYSA-N
- SMILES： BrC1=NC(=CS1)CC#N

Computed Properties

Exact Mass: 201.92003g/mol
Monoisotopic Mass: 201.92003g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 64.9Å²

2-(2-bromo-1,3-thiazol-4-yl)acetonitrile Pricemore >>

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